3,5-dimethyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H18F3N5O3S/c1-9-14(10(2)26-21-9)27(24,25)22-11-3-5-23(6-4-11)13-7-12(15(16,17)18)19-8-20-13/h7-8,11,22H,3-6H2,1-2H3
• InChI Key: PLHJHTDLPQFOFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C15H18F3N5O3S
• Molecular Weight: 405.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, an isoxazole ring, and a sulfonamide group. The presence of these functional groups suggests that this compound could have a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrimidine ring could be formed through a reaction known as a Biginelli reaction, while the piperidine ring could be formed through a reaction known as a Mannich reaction. The isoxazole ring and the sulfonamide group could be introduced through other specific organic reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrimidine ring could undergo reactions such as alkylation or acylation, while the piperidine ring could undergo reactions such as oxidation or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it might have a certain solubility in water or organic solvents, a certain melting point or boiling point, and certain spectral properties (such as UV/Vis, IR, NMR, and MS spectra).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from carrying out its normal function.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. For example, if it were toxic, it could pose a risk to health. Therefore, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further investigation of its synthesis, its physical and chemical properties, its biological activity, and its potential applications. For example, it could be studied as a potential drug for the treatment of certain diseases, or as a reagent in chemical synthesis.